N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C19H21NO5/c1-23-17-4-2-3-5-18(17)25-12-19(22)20-11-15(21)13-6-7-16-14(10-13)8-9-24-16/h2-7,10,15,21H,8-9,11-12H2,1H3,(H,20,22)
• InChI Key: MURJECCPZMZFJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC(C2=CC3=C(C=C2)OCC3)O
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-2-(2-methoxyphenoxy)acetamide, commonly known as DHBA, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. DHBA belongs to the class of benzofuran derivatives and has been synthesized using various methods.

Scientific Research Applications

Organic Synthesis Techniques

Researchers have developed methods for preparing methoxy-substituted 2-isopropenyl-2,3-dihydrobenzofurans, which are closely related to the compound , from methoxy-substituted phenols. These compounds were then acylated using acetic acid–trifluoroacetic anhydride or N-methylformanilide–phosphoryl chloride, showcasing the compound's versatility in organic synthesis (Yamaguchi et al., 1984).

Antimalarial Drug Synthesis

A study on chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the natural synthesis of antimalarial drugs, employed a catalyst that could potentially be related to the compound of interest. This highlights its potential role in the development of life-saving medications (Magadum & Yadav, 2018).

Novel Anticholinesterase Agents

In the search for novel anticholinesterase agents for treating conditions like Alzheimer's disease, compounds based on the molecular skeletons of furobenzofuran and methanobenzodioxepine, which share structural features with the compound , were synthesized. These compounds showed potent inhibition against acetylcholinesterase and butyrylcholinesterase (Luo et al., 2005).

Antimicrobial and Antitumor Agents

A series of derivatives starting from 3-methoxyphenol, structurally similar to the compound of interest, were synthesized and showed significant in vitro antimicrobial activity against various bacteria and fungi. Some derivatives also displayed potent antiproliferative activity against human tumor cell lines, underscoring the potential of this compound in the development of new chemotherapeutic agents (Kaya et al., 2017).

Material Science Applications

In material science, compounds related to "N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-2-(2-methoxyphenoxy)acetamide" have been utilized in the synthesis of novel monomers for polybenzimidazoles, indicating its utility in creating high-performance polymers for various industrial applications (Begunov & Valyaeva, 2015).